Cas no 80356-97-4 (2-methyl-5H-Pyrrolo[3,4-b]pyrazine-5,7(6H)-dione)
80356-97-4 structure
Product Name:2-methyl-5H-Pyrrolo[3,4-b]pyrazine-5,7(6H)-dione
CAS No:80356-97-4
MF:C7H5N3O2
MW:163.133500814438
CID:1118065
PubChem ID:12751607
Update Time:2025-04-20
2-methyl-5H-Pyrrolo[3,4-b]pyrazine-5,7(6H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-5H-Pyrrolo[3,4-b]pyrazine-5,7(6H)-dione
- 3-methylpyrrolo[3,4-b]pyrazine-5,7-dione
- 80356-97-4
- Z1255448152
- EN300-734639
- 2-methyl-5h,6h,7h-pyrrolo[3,4-b]pyrazine-5,7-dione
- SCHEMBL26502156
- 2-methyl-6H-pyrrolo[3,4-b]pyrazine-5,7-dione
-
- Inchi: 1S/C7H5N3O2/c1-3-2-8-4-5(9-3)7(12)10-6(4)11/h2H,1H3,(H,10,11,12)
- InChI Key: KHKIDNHBRDOFOB-UHFFFAOYSA-N
- SMILES: O=C1C2C(C(N1)=O)=NC=C(C)N=2
Computed Properties
- Exact Mass: 163.038176411g/mol
- Monoisotopic Mass: 163.038176411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 72Ų
2-methyl-5H-Pyrrolo[3,4-b]pyrazine-5,7(6H)-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-734639-0.05g |
2-methyl-5H,6H,7H-pyrrolo[3,4-b]pyrazine-5,7-dione |
80356-97-4 | 95.0% | 0.05g |
$319.0 | 2025-03-11 | |
| Enamine | EN300-734639-0.1g |
2-methyl-5H,6H,7H-pyrrolo[3,4-b]pyrazine-5,7-dione |
80356-97-4 | 95.0% | 0.1g |
$476.0 | 2025-03-11 | |
| Enamine | EN300-734639-0.25g |
2-methyl-5H,6H,7H-pyrrolo[3,4-b]pyrazine-5,7-dione |
80356-97-4 | 95.0% | 0.25g |
$679.0 | 2025-03-11 | |
| Enamine | EN300-734639-0.5g |
2-methyl-5H,6H,7H-pyrrolo[3,4-b]pyrazine-5,7-dione |
80356-97-4 | 95.0% | 0.5g |
$1069.0 | 2025-03-11 | |
| Enamine | EN300-734639-1.0g |
2-methyl-5H,6H,7H-pyrrolo[3,4-b]pyrazine-5,7-dione |
80356-97-4 | 95.0% | 1.0g |
$1371.0 | 2025-03-11 | |
| Enamine | EN300-734639-2.5g |
2-methyl-5H,6H,7H-pyrrolo[3,4-b]pyrazine-5,7-dione |
80356-97-4 | 95.0% | 2.5g |
$2688.0 | 2025-03-11 | |
| Enamine | EN300-734639-5.0g |
2-methyl-5H,6H,7H-pyrrolo[3,4-b]pyrazine-5,7-dione |
80356-97-4 | 95.0% | 5.0g |
$3977.0 | 2025-03-11 | |
| Enamine | EN300-734639-10.0g |
2-methyl-5H,6H,7H-pyrrolo[3,4-b]pyrazine-5,7-dione |
80356-97-4 | 95.0% | 10.0g |
$5897.0 | 2025-03-11 | |
| A2B Chem LLC | AW51266-50mg |
2-methyl-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione |
80356-97-4 | 95% | 50mg |
$576.00 | 2024-04-19 | |
| A2B Chem LLC | AW51266-100mg |
2-methyl-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione |
80356-97-4 | 95% | 100mg |
$760.00 | 2024-04-19 |
2-methyl-5H-Pyrrolo[3,4-b]pyrazine-5,7(6H)-dione Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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